Cas no 1804356-60-2 (3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804356-60-2
• MF: C₉H₆F₃N₃O₄
• MW: 277.156852245331
• CID: 4837991
• Update Time: 2025-05-24

3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F3N3O4/c1-18-7-5(2-3-13)6(15(16)17)4-14-8(7)19-9(10,11)12/h4H,2H2,1H3
• InChI Key： RJGSHPRNUHPMEN-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(CC#N)C(=CN=1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 1.8
• Topological Polar Surface Area: 101

Additional information on 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804356-60-2) and Its Emerging Applications in Chemical Biology

3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804356-60-2) is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential pharmacological properties. This compound, featuring a pyridine core substituted with methoxy, nitro, and trifluoromethoxy groups, as well as an acetonitrile moiety at the 4-position, presents a rich scaffold for further derivatization and exploration in drug discovery and material science.

The presence of multiple functional groups in 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile makes it a versatile intermediate for synthesizing various bioactive molecules. The nitro group, in particular, can be reduced to an amine, enabling the introduction of different pharmacophores, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. These features are highly valuable in the development of novel therapeutic agents targeting a wide range of diseases.

Recent studies have highlighted the compound's potential in medicinal chemistry and chemical biology. Researchers have demonstrated its utility in designing small-molecule inhibitors for enzymes involved in cancer metabolism. For instance, modifications of the pyridine ring have led to the identification of potent kinase inhibitors that exhibit selectivity over closely related family members. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

The trifluoromethoxy group in 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile has also been exploited to enhance binding affinity to biological targets. Fluorinated compounds are known to improve pharmacokinetic properties such as bioavailability and half-life, making them attractive candidates for drug development. In particular, studies have shown that trifluoromethoxy-substituted pyridines can interact with proteins through hydrophobic and dipole-dipole interactions, leading to stronger binding affinities.

Another area of interest is the use of 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile as a precursor in material science. The compound's ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing. For example, its interaction with transition metals such as palladium and copper has been investigated for their potential role in cross-coupling reactions, which are fundamental in organic synthesis.

The methoxy group provides another handle for functionalization, allowing researchers to introduce additional substituents that can modulate biological activity. In particular, methoxypyridines have been shown to exhibit antimicrobial properties when incorporated into larger molecular frameworks. This has led to investigations into their potential use as scaffolds for developing novel antibiotics and antifungal agents.

Advances in computational chemistry have further accelerated the exploration of 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile. Molecular modeling studies have helped predict its binding modes to various targets, enabling rational drug design. These simulations have been complemented by experimental validations, confirming the predicted interactions and highlighting the compound's promise as a lead molecule.

The nitro group's reactivity also opens up possibilities for generating diverse chemical libraries through transition-metal-catalyzed reactions such as cross-coupling and hydrogenation. These transformations allow for the introduction of new functional groups at specific positions on the pyridine ring, expanding the structural diversity of derivatives derived from 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile.

In conclusion, 3-Methoxy-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804356-60-2) represents a valuable building block in synthetic chemistry with broad applications across pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further investigation, particularly in the development of targeted therapies and advanced materials. As research continues to uncover new synthetic pathways and biological activities, this compound is poised to play an increasingly important role in scientific innovation.